![molecular formula C12H24N6 B1227387 N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine](/img/structure/B1227387.png)
N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine
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Overview
Description
N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine is a member of 1,3,5-triazines.
Scientific Research Applications
Microwave-Assisted Synthesis
N2-tert-butyl-N6-ethyl-N4-propan-2-yl-1,3,5-triazine-2,4,6-triamine has been utilized in the microwave-assisted synthesis of triazine derivatives. These processes involve click reactions to prepare compounds such as tripodal tris(1H-1,2,3-triazol-4-yl) cyanurates and melamines, offering efficient and rapid synthesis methods with good yields (Seijas et al., 2014).
Biological Activity Exploration
Research has explored the synthesis of various triazine derivatives, including this compound, for potential biological activities. These compounds have been tested for antibacterial properties, revealing their potential as biological agents (Baldaniya, 2010).
Cell Differentiation and Cardiogenetic Activity
Studies have synthesized structural analogs of this triazine derivative to investigate their potential cardiogenetic activity. This research aims to develop compounds that could influence cell differentiation, particularly for cardiac applications (Linder et al., 2018).
Flame Retardancy in Polypropylene
The compound has been used in the synthesis of triazine derivatives to enhance the flame retardancy of polypropylene. This application demonstrates its potential in improving safety and environmental protection (Aldalbahi et al., 2020).
Tautomerism Studies for Therapeutic Applications
Investigations into the tautomerism of similar triazine derivatives provide insights into their stability and biological activity. This research is crucial for understanding the molecular basis of potential therapeutic applications (Bede et al., 2021).
properties
Molecular Formula |
C12H24N6 |
---|---|
Molecular Weight |
252.36 g/mol |
IUPAC Name |
2-N-tert-butyl-6-N-ethyl-4-N-propan-2-yl-1,3,5-triazine-2,4,6-triamine |
InChI |
InChI=1S/C12H24N6/c1-7-13-9-15-10(14-8(2)3)17-11(16-9)18-12(4,5)6/h8H,7H2,1-6H3,(H3,13,14,15,16,17,18) |
InChI Key |
APYGAJCXDCLDTA-UHFFFAOYSA-N |
SMILES |
CCNC1=NC(=NC(=N1)NC(C)(C)C)NC(C)C |
Canonical SMILES |
CCNC1=NC(=NC(=N1)NC(C)(C)C)NC(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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